Cas no 62141-18-8 (1-Propanone, 1-phenyl-2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

• Product Name: 1-Propanone, 1-phenyl-2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• CAS No: 62141-18-8
• MF: C₂₀H₁₆N₄O
• MW: 328.367243766785
• CID: 456727
• PubChem ID: 12329559
• Update Time: 2025-04-19

1-Propanone, 1-phenyl-2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-phenyl-2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• 1-phenyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)propan-1-one
• 1-phenyl-2-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}propan-1-one
• DTXSID50490316
• 62141-18-8
• 1-Phenyl-2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)propan-1-one

• Inchi： 1S/C20H16N4O/c1-14(19(25)15-8-4-2-5-9-15)18-17-12-23-24(20(17)22-13-21-18)16-10-6-3-7-11-16/h2-14H,1H3
• InChI Key： VDEBMHZLSBMKKD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

• Exact Mass: 328.13258
• Monoisotopic Mass: 328.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67